Cas no 33132-79-5 (N,N,3-trimethyl-2-phenylbutan-1-amine)
33132-79-5 structure
Product Name:N,N,3-trimethyl-2-phenylbutan-1-amine
N,N,3-trimethyl-2-phenylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
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- N,N,3-trimethyl-2-phenylbutan-1-amine
- β-Isopropyl-N,N-dimethylbenzeneethanamine
- N,N-Dimethyl-beta-isopropylphenethylamine
- Phenethylamine, N,N-dimethyl-beta-isopropyl-
- DTXSID00954756
- BRN 2089454
- 33132-79-5
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- Inchi: 1S/C13H21N/c1-11(2)13(10-14(3)4)12-8-6-5-7-9-12/h5-9,11,13H,10H2,1-4H3
- InChI Key: GMBJYHKHRNMJRV-UHFFFAOYSA-N
- SMILES: N(C)(C)CC(C1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 191.16753
- Monoisotopic Mass: 191.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 0.897
- Boiling Point: 250.5°C at 760 mmHg
- Flash Point: 96.2°C
- Refractive Index: 1.499
- PSA: 3.24
N,N,3-trimethyl-2-phenylbutan-1-amine Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
33132-79-5 (N,N,3-trimethyl-2-phenylbutan-1-amine) Related Products
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